1-(2-Fluoronaphthalen-1-yl)ethanone
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Description
1-(2-Fluoronaphthalen-1-yl)ethanone is a fluorinated aromatic ketone characterized by a naphthalene backbone substituted with a fluorine atom at the 2-position and an acetyl group (-COCH₃) at the 1-position. Its molecular formula is C₁₂H₉FO, with a molecular weight of 188.20 g/mol. The fluorine atom introduces significant electronic effects, including electron-withdrawing properties, which influence reactivity, solubility, and intermolecular interactions.
Properties
CAS No. |
5471-32-9 |
|---|---|
Molecular Formula |
C12H9FO |
Molecular Weight |
188.2 g/mol |
IUPAC Name |
1-(2-fluoronaphthalen-1-yl)ethanone |
InChI |
InChI=1S/C12H9FO/c1-8(14)12-10-5-3-2-4-9(10)6-7-11(12)13/h2-7H,1H3 |
InChI Key |
XVUFQQDUAINAHL-UHFFFAOYSA-N |
SMILES |
CC(=O)C1=C(C=CC2=CC=CC=C21)F |
Canonical SMILES |
CC(=O)C1=C(C=CC2=CC=CC=C21)F |
Other CAS No. |
5471-32-9 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Electronic Differences
The following table highlights key structural analogs and their substituent effects:
| Compound Name | Substituents | Molecular Formula | Molecular Weight (g/mol) | Key Properties/Effects |
|---|---|---|---|---|
| 1-(2-Fluoronaphthalen-1-yl)ethanone | 2-F, 1-COCH₃ | C₁₂H₉FO | 188.20 | High electronegativity (F), moderate lipophilicity, planar aromatic system. |
| 1-(1-Hydroxy-2-naphthalenyl)ethanone | 1-OH, 2-COCH₃ | C₁₁H₁₀O₂ | 174.20 | OH enables H-bonding, increased solubility in polar solvents, reduced stability vs. F analog. |
| 1-(2'-Fluoro[1,1'-biphenyl]-4-yl)ethanone | 2'-F on biphenyl, 4-COCH₃ | C₁₄H₁₁FO | 214.24 | Extended conjugation, biphenyl backbone enhances thermal stability; F alters dipole. |
| 1-(4-Fluoro-naphthalen-1-yl)-2-phenylamino-ethanone | 4-F, 1-COCH₃, 2-NHPh | C₁₈H₁₄FNO | 279.31 | Amino group introduces basicity; steric hindrance from phenylamino affects reactivity. |
Key Observations :
- Fluorine vs. Hydroxyl: The fluorine substituent in 1-(2-Fluoronaphthalen-1-yl)ethanone enhances electron-withdrawing effects and chemical stability compared to hydroxyl analogs, which are prone to oxidation and H-bonding .
- Biphenyl vs.
Spectroscopic and Physical Properties
Analysis :
- C-F Stretch : The IR absorption for C-F in fluorinated compounds (~1220–1235 cm⁻¹) is distinct from O-H stretches (~3200–3400 cm⁻¹) in hydroxyl analogs .
- NMR Shifts : Fluorine’s electronegativity deshields adjacent protons, causing downfield shifts in aromatic regions compared to hydroxyl or hydrogen substituents .
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